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For Researchers, Scientists, and Drug Development Professionals

Introduction

BMS-204352, also known as Flindokalner or Maxipost, is a fluoro-oxindole compound that has
been extensively investigated for its neuroprotective properties. It is a potent activator of large-
conductance calcium-activated potassium (maxi-K or BK) channels and also modulates
neuronal KCNQ (Kv7) channels.[1][2] This technical guide provides a comprehensive overview
of the chemical structure, physicochemical and biological properties, and key experimental
methodologies related to BMS-204352.

Chemical Structure and Physicochemical Properties

BMS-204352 is a chiral molecule, with the (S)-(+)-enantiomer being the more active form.[2] Its
chemical and physical properties are summarized in the tables below.

Table 1: Chemical Identification of BMS-204352
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Identifier Value

(3S)-3-(5-chloro-2-methoxyphenyl)-3-fluoro-6-

IUPAC Name _ .
(trifluoromethyl)-1H-indol-2-one[3]
Synonyms Flindokalner, Maxipost, (+)-BMS 204352[1][4]
CAS Number 187523-35-9[4]
Molecular Formula C16H10CIFaNO2[4]
FC(F)(F)C1=CC=C(--INVALID-LINK--
SMILES
(C2=C(OC)C=CC(Cl)=C2)C(N3)=0)C3=C1[4]
InChl=1S/C16H10CIF4ANO2/c1-24-13-5-3-
inChi 9(17)7-11(13)15(18)10-4-2-8(16(19,20)21)6-
n

12(10)22-14(15)23/h2-7H,1H3,
(H,22,23)/t15-/m0/s1[4]

ble 2: Physicochemical ies of BMS-204352

Property Value

Molecular Weight 359.7 g/mol [4]
Appearance White to off-white solid
Solubility Soluble in DMSOJ[4]
Purity >98%]4]

Amax 211 nm[4]

Biological Properties and Mechanism of Action

BMS-204352 is a potent opener of two main types of neuronal potassium channels: the large-
conductance calcium-activated (BK) channels and the voltage-gated KCNQ (Kv7) channels.[5]
The opening of these channels leads to an efflux of potassium ions from the neuron, causing
hyperpolarization of the cell membrane. This hyperpolarization makes the neuron less excitable
and reduces the likelihood of firing action potentials.
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In the context of ischemic stroke, excessive glutamate release leads to an influx of calcium ions
into neurons, a key step in the excitotoxic cascade that results in neuronal death. By activating
BK channels, which are also sensitive to intracellular calcium levels, BMS-204352 enhances a
natural neuroprotective mechanism. The resulting hyperpolarization counteracts the excessive
depolarization caused by the excitotoxic insult, thereby reducing calcium influx and protecting

the neuron from cell death.[6]

Signaling Pathway of BMS-204352 in Neuroprotection
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Mechanism of Neuroprotection by BMS-204352

BMS-204352 Intervention
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General Synthesis Workflow for BMS-204352

Isatin Derivative Aryl Grignard Reagent

Grignard Addition

3-Aryl-3-hydroxyoxindole DAST (Diethylaminosulfur trifluoride)

Fluorination
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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